Cas no 1804649-40-8 (5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804649-40-8
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4814931
• Update Time: 2025-05-19

5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3INO2/c1-4-6(14-2)5(12)3-13-7(4)15-8(9,10)11/h3H,1-2H3
• InChI Key： MWAPXFRUEVEPFN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C)=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

Introduction to 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804649-40-8)

5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804649-40-8, has garnered significant attention due to its unique structural features and potential applications in synthetic chemistry. The presence of multiple functional groups, including an iodine atom, methoxy groups, and a trifluoromethoxy substituent, makes it a valuable building block for the development of novel molecules.

The compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their broad spectrum of biological activities. Pyridines serve as key scaffolds in medicinal chemistry, contributing to the structure-activity relationships (SAR) of numerous therapeutic agents. The specific arrangement of substituents in 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine enhances its reactivity and adaptability in synthetic protocols.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy group, in particular, is known to increase lipophilicity and binding affinity, making it a preferred moiety in drug design. The iodine atom at the 5-position provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling applications of 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine is in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and their inhibition has been a major focus of drug discovery efforts. The pyridine core is a common pharmacophore in kinase inhibitors, with modifications at various positions tailored to optimize binding interactions. The methoxy and trifluoromethoxy groups contribute to hydrogen bonding and hydrophobic interactions with the enzyme active site, while the iodine substituent allows for further derivatization to fine-tune activity.

Recent studies have highlighted the utility of this compound in the development of antiviral agents. The structural motif of 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine has been shown to mimic natural substrates or inhibitors of viral enzymes. For instance, modifications inspired by this scaffold have led to promising candidates against RNA-dependent RNA polymerases (RdRp), a key enzyme in viral replication cycles. The combination of electronic and steric effects provided by its substituents enables precise modulation of binding affinity and selectivity.

The agrochemical sector has also benefited from the versatility of 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique functionalization pattern of this compound allows for the creation of novel agrochemicals with improved efficacy and environmental safety profiles. Researchers have leveraged its reactivity to develop compounds that disrupt essential metabolic pathways in pests while minimizing impact on non-target organisms.

Synthetic methodologies involving 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine have seen significant advancements благодаря modern catalytic systems. Transition metal-catalyzed reactions have enabled efficient construction of complex pyridine derivatives under mild conditions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at predefined positions, expanding the chemical space accessible through this intermediate.

The role of computational chemistry in optimizing derivatives derived from 5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before experimental synthesis, significantly reducing time-to-market for new compounds. This interdisciplinary approach combines experimental expertise with computational power to accelerate drug discovery pipelines.

In conclusion,5-Iodo-4-methoxy-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804649-40-8) represents a cornerstone intermediate in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for developing innovative solutions across pharmaceuticals, agrochemicals, and beyond. As research continues to uncover new applications for fluorinated pyridines,this compound will undoubtedly remain at the forefront of molecular innovation.